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Compound of Interest

Compound Name: Hsl-IN-1

Cat. No.: B2521350

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the proper handling and
disposal of Hsl-IN-1, a potent hormone-sensitive lipase (HSL) inhibitor. The following
procedural guidance is designed to ensure the safety of laboratory personnel and compliance
with standard environmental regulations.

Chemical and Physical Properties of Hsl-IN-1

A summary of the key quantitative data for Hsl-IN-1 is presented below. This information is
essential for risk assessment and the implementation of appropriate safety measures.
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Property Value Reference

Molecular Formula C19H13BCIF3N20a4 --INVALID-LINK--

Molecular Weight 436.58 g/mol --INVALID-LINK--

Appearance Solid, White to off-white --INVALID-LINK--
2 nM (for Hormone sensitive

ICso _ --INVALID-LINK--
lipase)

DMSO: 12.5 mg/mL (28.63

Solubility --INVALID-LINK--
mM)
-20°C for 3 years; 4°C for 2

Storage (Powder) --INVALID-LINK--
years

-80°C for 6 months; -20°C for 1
Storage (In solvent) " --INVALID-LINK--
mon

Step-by-Step Disposal Protocol for Hsl-IN-1

Due to its chemical nature as a boronic acid-containing compound and a trifluoromethylated
aromatic compound, Hsl-IN-1 requires careful disposal to mitigate potential environmental and
health risks. The following protocol outlines the necessary steps for its safe disposal.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and
chemical-resistant gloves (e.g., nitrile) when handling Hsl-IN-1.[1]

2. Waste Segregation and Collection:

e Solid Waste: Collect un-used or expired solid Hsl-IN-1, as well as any materials
contaminated with the solid (e.g., weighing paper, contaminated gloves), in a designated,
clearly labeled hazardous waste container.[2]

e Liquid Waste:
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o Solutions of Hsl-IN-1 (e.g., in DMSO) should be collected in a separate, labeled
hazardous waste container for organic solvent waste.[3]

o Do not mix with aqueous waste streams.[3]

o For dilute aqueous solutions that may arise from experimental procedures, consult your
institution's environmental health and safety (EHS) office. Drain disposal is generally not
recommended without explicit approval from local authorities.[4]

Sharps Waste: Any sharps (e.g., needles, pipette tips) contaminated with Hsl-IN-1 should be
disposed of in a designated sharps container for hazardous chemical waste.

. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"Hsl-IN-1," and the primary hazards (e.g., "Irritant,” "Environmental Hazard").

. Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area within the
laboratory.

Ensure containers are kept closed except when adding waste.[5]
Store in a well-ventilated area, away from incompatible materials.
. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office or a certified hazardous waste disposal contractor.[6]

Do not attempt to dispose of Hsl-IN-1 in the regular trash or down the drain unless
specifically authorized by your local regulations and institutional guidelines.[4][5]

In Case of a Spill:

» For small spills, absorb the material with an inert absorbent (e.g., sand or vermiculite) and
collect it in the designated hazardous waste container.[7]
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e Ensure the area is well-ventilated.

o For larger spills, evacuate the area and contact your institution's emergency response team.

Visualized Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Hsl-IN-1.
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Caption: Logical workflow for the safe disposal of Hsl-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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